Cas no 14307-89-2 (N,N-dimethyl-2-(phenylamino)acetamide)

• Product Name: N,N-dimethyl-2-(phenylamino)acetamide
• CAS No: 14307-89-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD01733368
• CID: 147614
• PubChem ID: 203398
• Update Time: 2025-06-28

N,N-dimethyl-2-(phenylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N-dimethyl-2-(phenylamino)-
• 2-anilino-N,N-dimethylacetamide
• Acetamide,2-anilino-N,N-dimethyl- (6CI,7CI,8CI)
• CS-0265123
• N,N-dimethyl-N~2~-phenylglycinamide
• Z104584152
• Acetamide, 2-anilino-N,N-dimethyl-
• N,N-dimethyl-2-(phenylamino)acetamide
• SCHEMBL1783192
• MLCBUWNEWJFXJX-UHFFFAOYSA-N
• GB-101
• WGP
• FC 28
• EN300-96577
• AKOS000253465
• BRN 2720711
• N-Phenylglycin-dimethylamid
• 14307-89-2
• DTXSID70162301

• MDL： MFCD01733368
• Inchi： 1S/C10H14N2O/c1-12(2)10(13)8-11-9-6-4-3-5-7-9/h3-7,11H,8H2,1-2H3
• InChI Key： MLCBUWNEWJFXJX-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N-dimethyl-2-(phenylamino)acetamide

N,N-Dimethyl-2-(Phenylamino)Acetamide (CAS No. 14307-89-2): A Comprehensive Overview

N,N-Dimethyl-2-(phenylamino)acetamide, commonly referred to by its CAS number 14307-89-2, is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development. Recent studies have highlighted its role in inhibiting specific enzymes, making it a promising candidate for therapeutic interventions.

The molecular structure of N,N-dimethyl-2-(phenylamino)acetamide consists of a central acetamide group with a phenylamino substituent and two methyl groups attached to the nitrogen atom. This configuration contributes to its stability and bioavailability, which are critical factors in drug design. Researchers have explored its ability to interact with biological targets, such as kinases and proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 14307-89-2. One notable method involves the condensation of phenylamine derivatives with carbonyl compounds under mild conditions. This approach not only enhances yield but also ensures the purity required for biological testing. The compound's synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, N,N-dimethyl-2-(phenylamino)acetamide has shown potential as a lead compound in the development of anticancer agents. Preclinical studies have demonstrated its ability to inhibit tumor growth by targeting specific oncogenic pathways. Additionally, it has been investigated for its anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis.

The compound's stability under physiological conditions is another key attribute that makes it suitable for pharmaceutical applications. Studies have shown that it exhibits minimal degradation in vitro, which is essential for maintaining therapeutic efficacy. Furthermore, its pharmacokinetic profile has been evaluated, revealing favorable absorption and distribution characteristics.

Recent research has also explored the use of CAS No. 14307-89-2 in agrochemicals. Its ability to inhibit plant pathogens has led to investigations into its potential as a fungicide or insecticide. Field trials have indicated promising results, with minimal toxicity to non-target organisms, suggesting its potential for sustainable agriculture.

In conclusion, N,N-dimethyl-2-(phenylamino)acetamide (CAS No. 14307-89-2) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and biological activity make it a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine and agriculture.